Cas no 1338718-03-8 ((R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine)

• Product Name: (R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine
• CAS No: 1338718-03-8
• MF: C₁₅H₂₇N₅O₂
• MW: 309.4071829319
• CID: 4822917
• Update Time: 2025-06-07

(R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl ((1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidin-3-yl)methyl)carbamate
• (R)-3-(BOC-AMINOMETHYL)-1-(4-AMINO-1-METHYL-1H-PYRAZOL-5-YL)PIPERIDINE
• (R)-tert-butyl (1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidin-3-yl)methylcarbamate
• tert-butyl N-[[(3R)-1-(4-amino-2-methylpyrazol-3-yl)piperidin-3-yl]methyl]carbamate
• (R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine

• Inchi： 1S/C15H27N5O2/c1-15(2,3)22-14(21)17-8-11-6-5-7-20(10-11)13-12(16)9-18-19(13)4/h9,11H,5-8,10,16H2,1-4H3,(H,17,21)/t11-/m1/s1
• InChI Key： NZSGJJUTLYOMPN-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(NC[C@@H]1CN(C2=C(C=NN2C)N)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 1.5
• Topological Polar Surface Area: 85.4

Additional information on (R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine

Introduction to (R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidine and Its Applications in Modern Medicinal Chemistry

(R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidine, with the CAS number 1338718-03-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry. This compound, featuring a piperidine core linked to a pyrazole moiety, represents a promising scaffold for the development of novel therapeutic agents. Its unique structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the design of bioactive molecules targeting various biological pathways.

The< strong>Boc-aminomethyl substituent at the 3-position of the piperidine ring introduces a protected amine group, which is a common feature in drug-like molecules. This protection is crucial for controlling reactivity during multi-step synthetic routes, ensuring that functional groups are introduced at desired positions without unwanted side reactions. The presence of the< strong>4-amino-1-methyl-1H-pyrazol-5-yl group adds another layer of complexity, providing a platform for further derivatization and exploration of pharmacological properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting enzymes involved in cancer progression. Piperidine derivatives have emerged as key motifs in this endeavor due to their ability to modulate enzyme activity through precise interactions with active sites. The compound (R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidine has been explored as a potential lead compound in this context, with studies indicating its efficacy in inhibiting certain kinases implicated in tumor growth and metastasis.

The stereochemistry of this compound, specifically the (R) configuration at the chiral center, plays a critical role in its biological activity. Enantiomeric excess and stereochemical purity are paramount in medicinal chemistry, as they directly influence pharmacokinetic and pharmacodynamic properties. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound, facilitating more accurate assessments of its therapeutic potential.

Moreover, the< strong>pyrazole moiety is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. By integrating this moiety into the piperidine scaffold, researchers aim to leverage its known pharmacological properties while exploring novel interactions with biological targets. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of (R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and protection-deprotection sequences. Recent advancements in catalytic methods have allowed for more efficient and sustainable synthetic routes, reducing waste and improving scalability.

In addition to its applications in oncology research, this compound has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate enzyme activity and interfere with pathological protein aggregation pathways suggests that derivatives of this compound could offer therapeutic benefits beyond cancer treatment.

The development of novel drug candidates is an iterative process that relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. Computational modeling and high-throughput screening techniques have accelerated the discovery pipeline by enabling rapid assessment of molecular interactions and pharmacological properties. The integration of these technologies with traditional experimental approaches has been instrumental in advancing projects like (R)-3-(Boc-aminomethyl)-1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidine toward clinical translation.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that address these challenges effectively. The versatility of piperidine and pyrazole derivatives ensures that they will remain relevant tools in medicinal chemistry for years to come. By leveraging their structural diversity and functional adaptability, researchers can continue to uncover new therapeutic opportunities that improve human health outcomes.